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Compound Focus: 2-Hydroxy-1,4-benzoquinone

CAS No.: 2474-72-8

Cat. No.: S601731

Get Quote

Chemical Identification & Properties

The table below summarizes the key identifiers and basic properties of 2-Hydroxy-1,4-benzoquinone to aid

in material verification and handling.

Property Description

IUPAC Name 2-Hydroxycyclohexa-2,5-diene-1,4-dione [1]

Other Names 2-Hydroxy-p-benzoquinone, Hydroxy-1,4-benzoquinone [1] [2] [3]

CAS Registry Number 2474-72-8 [2] [3]

Molecular Formula C₆H₄O₃ [1] [3]

Molar Mass 124.10 g/mol [1] [3]

SMILES O=C1C=CC(=O)C(O)=C1 [3]
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The available literature points to several important stability concerns, though specific toxicity data for this

exact compound is not provided.

Dimerization: The compound is known to dimerize spontaneously via peroxo bridges, which means
molecules can link together to form larger structures over time, even without external triggers [1].

Sensitivity to Aqueous Conditions: In moist, near-neutral environments, hydroxybenzoquinones
can undergo significant transformations. They can participate in reactions like Michael addition,
hydration, and fragmentation, leading to the formation of new chromophoric compounds [4]. This
suggests that exposure to water and neutral pH should be minimized.

Reactivity with Ozone: As a hydroxyquinone, it is a prime target for ozone, which acts as a strong
electrophile. The reaction likely proceeds via the Criegee mechanism, involving cycloaddition and

fragmentation [5]. This high reactivity with a powerful oxidizer underscores the need to assess its
compatibility with other chemicals in the lab.

Experimental Protocols

The following method for extracting and analyzing related benzoquinone compounds from cellulosic

materials illustrates practical handling techniques that can be adapted for your standards [4].

Sample Preparation: Hand sheets can be prepared from fibers suspended in distilled water,

pressed, and dried at 92 °C for 5 minutes.
Extraction: The material is extracted with 0.1 M aqueous sodium hydroxide (NaOH). The combined

basic extracts are then acidified to pH 5 using 1 M hydrochloric acid (HCl).
Precipitation & Isolation: The compound is precipitated from the acidified solution by dropwise

addition of a strontium chloride hexahydrate solution. The precipitate is stirred, filtered, washed with
water, and dried in vacuo at room temperature.

Analysis: The dried precipitate can be weighed for quantification. For identification, techniques such
as UV/Vis spectrophotometry, NMR spectroscopy, and GC/MS are employed [4].

Frequently Asked Questions

What is the recommended storage condition for this compound?
How should I handle this material to ensure its stability?
My standard has changed color. What should I do?
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Issue Possible Cause Recommended Action

Compound
Decomposition

Exposure to moisture or
neutral pH aqueous

solutions [4].

Prepare fresh solutions immediately before use.
Use anhydrous solvents and control pH. Store the

solid standard with desiccant.

Unexpected
Reaction Products

Spontaneous dimerization

or reaction with solvents
[1].

Review the chemical stability of the compound in

your chosen solvent system. Use an inert
atmosphere (e.g., argon) for sensitive reactions.

Low Purity / Yield
in Synthesis

Side reactions during
formation or post-synthesis

degradation [1].

Ensure reaction conditions are strictly controlled.
Purify the product promptly after synthesis and

confirm identity/purity with NMR or GC-MS.

Safety & Best Practices Summary

The experimental workflows for handling similar compounds involve specific precautions. The diagram

below outlines a general handling and storage workflow based on these practices.
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Start: Handle 2-Hydroxy-1,4-benzoquinone

Weigh in fume hood
(Minimize dust/inhalation)

Use anhydrous solvents
and controlled pH

Consider inert atmosphere
(e.g., Argon) for solutions

Store solid at 2-8°C
in sealed container with desiccant

Dispose of waste properly

Standard Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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